1-Amino-2-(naphthalen-1-yl)propan-2-ol

• CAS No.: 133562-23-9
• Molecular Formula: C13H15NO
• Molecular Weight: 201.26 g/mol
• IUPAC Name: 1-amino-2-naphthalen-1-ylpropan-2-ol
• InChI: InChI=1S/C13H15NO/c1-13(15,9-14)12-8-4-6-10-5-2-3-7-11(10)12/h2-8,15H,9,14H2,1H3
• InChI Key: ZTICQVCWSGAEFA-UHFFFAOYSA-N
• Canonical SMILES: CC(CN)(C1=CC=CC2=CC=CC=C21)O

Description

1-Amino-2-(naphthalen-1-yl)propan-2-ol is an organic compound that belongs to the class of amino alcohols It features a naphthalene ring attached to a propanol backbone, with an amino group at the second carbon

Preparation Methods

Synthetic Routes and Reaction Conditions

1-Amino-2-(naphthalen-1-yl)propan-2-ol can be synthesized through a multi-step process. One common method involves the reaction of 1-naphthol with epichlorohydrin to form 1-(naphthalen-1-yloxy)-2,3-epoxypropane. This intermediate is then reacted with ammonia or an amine to yield the desired amino alcohol .

Industrial Production Methods

Industrial production of this compound typically involves similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. Catalysts and solvents are carefully selected to facilitate the reactions and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

1-Amino-2-(naphthalen-1-yl)propan-2-ol undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding imines or nitriles.

Reduction: The compound can be reduced to form secondary amines.

Substitution: The hydroxyl group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are used.

Substitution: Reagents like thionyl chloride (SOCl₂) and phosphorus tribromide (PBr₃) are employed for substitution reactions.

Major Products Formed

Oxidation: Imines or nitriles.

Reduction: Secondary amines.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

1-Amino-2-(naphthalen-1-yl)propan-2-ol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its structural similarity to known bioactive compounds.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Amino-2-(naphthalen-1-yl)propan-2-ol involves its interaction with specific molecular targets. It can act as a ligand for certain receptors or enzymes, modulating their activity. The compound’s effects are mediated through pathways involving signal transduction and gene expression .

Comparison with Similar Compounds

Similar Compounds

Propranolol: A β-adrenergic blocker with a similar naphthalene structure.

Naphthalen-2-yl 1-(benzamido (diethoxyphosphoryl)methyl)-1H-1,2,3-triazole-4-carboxylate: A compound with a naphthalene ring and similar functional groups.

Uniqueness

1-Amino-2-(naphthalen-1-yl)propan-2-ol is unique due to its specific combination of an amino group and a naphthalene ring, which imparts distinct chemical and biological properties